Ethyl 2-[(4-phenylbenzoyl)amino]-1,3-thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[(4-phenylbenzoyl)amino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C19H16N2O3S/c1-2-24-18(23)16-12-25-19(20-16)21-17(22)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-12H,2H2,1H3,(H,20,21,22)
• InChI Key: CVRBVBXLNVGMAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol

Description

Ethyl 2-[(4-phenylbenzoyl)amino]-1,3-thiazole-4-carboxylate is a type of 2-aminothiazole derivative. 2-Aminothiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents.

Scientific Research Applications

• Synthesis and Structural Characterization Ethyl 2-[(4-phenylbenzoyl)amino]-1,3-thiazole-4-carboxylate has been utilized in the synthesis of new compounds, demonstrating its importance in organic chemistry. For instance, a study synthesized a new azo-Schiff base using this compound and characterized its structure through various techniques, including X-ray diffraction, confirming its planar geometric structure with a slight deviation and intermolecular hydrogen bond formation (Menati et al., 2020).

• Antimicrobial and Antifungal Properties Research has explored the antimicrobial and antifungal properties of derivatives of this compound. For example, derivatives synthesized from ethyl 4-amino-2,3-dihydro-3-methyl-2-thioxothiazole-5-carboxylate showed significant inhibitory effects against certain bacteria and yeasts, highlighting the potential of these compounds in developing new antimicrobial agents (Balkan et al., 2001).

• Cancer Research and Apoptosis Induction In cancer research, derivatives of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have been synthesized and evaluated for their anticancer properties. A study found that certain compounds exhibited antiproliferative potential and induced apoptosis in cancer cells, indicating their potential as therapeutic agents for cancer treatment (Gad et al., 2020).

• Antituberculosis Activity The compound has also been involved in the synthesis of thiazole-aminopiperidine hybrid analogues, which were evaluated for their activity against Mycobacterium tuberculosis. Some compounds displayed promising antituberculosis activity, contributing to the search for new treatments against this infectious disease (Jeankumar et al., 2013).

• Photochemical Properties and Photolysis The photochemical properties of this compound derivatives have been studied, with research identifying various products from photolysis under different conditions. This highlights the compound's relevance in photochemistry and potential applications in the study of light-induced chemical reactions (Ang & Prager, 1992).